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InChI=1S/C25H38O3/c1-6-7-8-9-12-24(2,3)18-14-21(27)23-19-13-17(16-26)10-11-20(19)25(4,5)28-22(23)15-18/h10,14-15,19-20,26-27H,6-9,11-13,16H2,1-5H3/t19-,20-/m0/s1
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The endocannabinoids present a rich system of central cannabinoid (CB1), peripheral cannabinoid (CB2), and non-CB receptor-mediated pharmacology that has stimulated research in many fields including memory, weight loss and appetite, neurodegeneration, tumor surveillance, analgesia, and inflammation. HU-211 is a synthetic terpene-based cannabinoid devoid of central cannabinoid (CB1) and peripheral cannabinoid (CB2) agonist activity, thus lacking the psychomotor responses characteristic of Δ9-THC. HU-211 does exhibit the neuroprotective, antioxidant properties of other related compounds like cannabidiol. HU-211 also has anti-inflammatory properties derived through inhibition of NF-κB and the resulting decreases in cytokines such as TNFα and interleukin-6.
Dexanabinol is a synthetic, terpene-based cannabinoid derivative devoid of cannabinoid receptors 1 and 2 agonist activ...